[(3-Fluorophenyl)methyl](2-methoxyethyl)amine

• Molecular Formula: C10H14FNO
• Molecular Weight: 183.22 g/mol
• IUPAC Name: N-[(3-fluorophenyl)methyl]-2-methoxyethanamine
• InChI: InChI=1S/C10H14FNO/c1-13-6-5-12-8-9-3-2-4-10(11)7-9/h2-4,7,12H,5-6,8H2,1H3
• InChI Key: XSOUQNBJVNJSNS-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC1=CC(=CC=C1)F

Description

(3-Fluorophenyl)methylamine is a secondary amine featuring a 3-fluorobenzyl group and a 2-methoxyethyl substituent. The compound’s structure combines aromatic fluorine (electron-withdrawing) and methoxyethyl (electron-donating) moieties, which influence its physicochemical and biological properties. Applications likely span medicinal chemistry and agrochemical research, given the prevalence of similar amines in drug discovery and enzyme inhibition studies .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Fluorophenyl)methylamine typically involves the reaction of 3-fluorobenzyl chloride with 2-methoxyethylamine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

While specific industrial production methods for (3-Fluorophenyl)methylamine are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using continuous flow reactors, and ensuring proper purification techniques to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions

(3-Fluorophenyl)methylamine can undergo various types of chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

(3-Fluorophenyl)methylamine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological systems, particularly in the context of neurotransmitter analogs.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of (3-Fluorophenyl)methylamine is not fully understood. it is believed to interact with various molecular targets, including enzymes and receptors, through its amine and fluorophenyl groups. These interactions can modulate biological pathways and result in specific physiological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key analogs of (3-Fluorophenyl)methylamine, highlighting structural variations, properties, and biological activities:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity/Significance	Synthetic Reference
(3-Fluorophenyl)methylamine	C₁₀H₁₄FNO	195.23	3-Fluorobenzyl, 2-methoxyethyl	Potential enzyme inhibition (inferred from structural analogs)	N/A (hypothetical)
(2,3-Dimethoxybenzyl)[2-(4-fluorophenyl)ethyl]amine	C₁₈H₂₁FNO₂	302.37	2,3-Dimethoxybenzyl, 4-fluorophenylethyl	Pharmacological intermediate; modulates receptor interactions	Alkylation methods
{[4-(2-Methoxyethyl)tetrahydro-2H-pyran-4-yl]methyl}amine	C₉H₁₉NO₂	173.25	Pyran ring, 2-methoxyethyl	Organic synthesis building block; used in heterocyclic chemistry	Cyclization reactions
Nitrosobis(2-methoxyethyl)amine	C₆H₁₄N₂O₂	158.19	Two 2-methoxyethyl groups, nitroso functional group	Carcinogenic in rats (liver tumors); highlights toxicity risks of nitrosoamines	Nitrosation reactions
N-(2-Methoxyethyl)-N-methyl-N-(4-{[1-(2-pyridylmethyl)-4-piperidyl]methyl}benzyl)amine	C₂₃H₃₃N₃O	367.53	Piperidylmethyl, pyridylmethyl, 2-methoxyethyl	Drug discovery scaffold; targets neurological or metabolic pathways	Multi-step alkylation

Key Observations:

Impact of Fluorine Substitution: The 3-fluorobenzyl group in the target compound enhances lipophilicity and metabolic stability compared to non-fluorinated analogs like (2,3-dimethoxybenzyl) derivatives . Fluorine’s electronegativity may also improve binding affinity in enzyme inhibition .

Role of Methoxyethyl Group: The 2-methoxyethyl moiety improves solubility in polar solvents (e.g., water, ethanol) relative to purely alkylamines. This group is prevalent in bioactive compounds, such as histone deacetylase (HDAC) inhibitors and cooling agents .

Toxicity Considerations: Nitroso derivatives (e.g., nitrosobis(2-methoxyethyl)amine) exhibit significant carcinogenicity, emphasizing the importance of avoiding nitroso functional groups in drug design . The target compound, lacking this group, likely has a safer profile.

Structural Complexity and Applications :

• Compounds with extended aromatic or heterocyclic systems (e.g., pyran or piperidine rings) demonstrate broader pharmacological utility but require more complex synthesis . The target compound’s simplicity may favor scalable production.

Physicochemical and Pharmacokinetic Insights

• Lipophilicity: The 3-fluorophenyl group increases logP compared to non-fluorinated analogs, enhancing membrane permeability .
• Boiling Point : Estimated to be ~200–250°C (based on analogs with similar methoxyethyl chains) .

Biological Activity

(3-Fluorophenyl)methylamine, also known as 3-fluoro-2-methoxybenzylamine, is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's structure, synthesis, biological interactions, and relevant research findings.

Chemical Structure and Properties

The molecular formula of (3-Fluorophenyl)methylamine is C_{10}H_{14FNO. The compound features a fluorinated aromatic ring and a methoxyethylamine side chain, which contribute to its unique chemical properties and biological activities.

Property	Value
Molecular Weight	197.25 g/mol
Structure	Structure
Solubility	Soluble in organic solvents

Synthesis Methods

The synthesis of (3-Fluorophenyl)methylamine typically involves the nucleophilic substitution reaction between 3-fluoro-2-methoxybenzyl chloride and 2-methoxyethylamine. This reaction is generally conducted under basic conditions using solvents like dichloromethane or toluene.

Synthetic Route:

• Reagents: 3-fluoro-2-methoxybenzyl chloride, 2-methoxyethylamine
• Conditions: Basic medium (e.g., sodium hydroxide), organic solvent (e.g., dichloromethane)
• Outcome: Formation of (3-Fluorophenyl)methylamine

Biological Activity

Research indicates that (3-Fluorophenyl)methylamine exhibits various biological activities, primarily through its interactions with specific molecular targets:

• Serotonin and Norepinephrine Transporters: Preliminary studies suggest that this compound may influence mood regulation by interacting with serotonin and norepinephrine transporters, similar to other psychoactive compounds.
• Protein Kinases: The compound shows potential in modulating kinase activity, which is crucial for various cellular signaling pathways.

The mechanism by which (3-Fluorophenyl)methylamine exerts its effects involves:

• Binding to specific receptors and enzymes.
• Influencing biochemical pathways related to neurotransmission and cellular signaling.

Case Studies and Research Findings

Several studies have investigated the biological activity of (3-Fluorophenyl)methylamine:

• In vitro Assays: Research has shown that the compound can inhibit certain enzyme activities, suggesting potential applications in drug development for conditions such as depression or anxiety .

  Study Type	Findings
  Enzyme Inhibition	Significant inhibition of target enzymes at specific concentrations
  Receptor Binding	High affinity for serotonin receptors

• Pharmacological Studies: Further pharmacological evaluations indicate that compounds with similar structures can lead to varied pharmacokinetic profiles, affecting their therapeutic efficacy.

Comparison with Similar Compounds

(3-Fluorophenyl)methylamine shares structural similarities with other compounds in its class. The following table compares it with related compounds:

Compound Name	Structural Features	Unique Properties
(3-Fluoro-4-methylphenyl)methylamine	Methyl group on the para position	Different receptor binding profile
(4-Chloro-3-fluorophenyl)methylamine	Chlorine instead of fluorine	Altered pharmacokinetics due to chlorine
(4-Bromo-3-fluorophenyl)methylamine	Bromine instead of fluorine	Potentially different biological activity